Cas no 2248295-96-5 (5-(difluoromethyl)-2-(piperidin-1-yl)benzoic acid)

• Product Name: 5-(difluoromethyl)-2-(piperidin-1-yl)benzoic acid
• CAS No: 2248295-96-5
• MF: C₁₃H₁₅F₂NO₂
• MW: 255.26051068306
• CID: 5604670
• PubChem ID: 137941771
• Update Time: 2025-05-27

5-(difluoromethyl)-2-(piperidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6510570
• 5-(Difluoromethyl)-2-piperidin-1-ylbenzoic acid
• 5-(difluoromethyl)-2-(piperidin-1-yl)benzoic acid
• 2248295-96-5

• Inchi： 1S/C13H15F2NO2/c14-12(15)9-4-5-11(10(8-9)13(17)18)16-6-2-1-3-7-16/h4-5,8,12H,1-3,6-7H2,(H,17,18)
• InChI Key： WTLVZNFPBQAVOB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C(=O)O)C=1)N1CCCCC1)F

Computed Properties

• Exact Mass: 255.10708505g/mol
• Monoisotopic Mass: 255.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 40.5Ų

Additional information on 5-(difluoromethyl)-2-(piperidin-1-yl)benzoic acid

Comprehensive Overview of 5-(difluoromethyl)-2-(piperidin-1-yl)benzoic acid (CAS No. 2248295-96-5)

5-(difluoromethyl)-2-(piperidin-1-yl)benzoic acid (CAS No. 2248295-96-5) is a fluorinated benzoic acid derivative with significant potential in pharmaceutical and agrochemical research. This compound features a difluoromethyl group and a piperidin-1-yl substituent, which contribute to its unique physicochemical properties. Researchers are increasingly interested in its applications due to the growing demand for fluorinated compounds in drug discovery and crop protection. The compound's structural versatility makes it a valuable intermediate for synthesizing novel bioactive molecules.

The difluoromethyl moiety in 5-(difluoromethyl)-2-(piperidin-1-yl)benzoic acid enhances metabolic stability and lipophilicity, traits highly sought after in modern medicinal chemistry. This aligns with current trends in small molecule drug development, where fluorination is a key strategy to improve pharmacokinetics. Additionally, the piperidine ring is a common pharmacophore in CNS-targeting drugs, sparking interest in this compound's potential for neurological applications. Its CAS No. 2248295-96-5 serves as a crucial identifier for researchers sourcing high-purity samples.

From an agrochemical perspective, 5-(difluoromethyl)-2-(piperidin-1-yl)benzoic acid demonstrates promise as a building block for next-generation fungicides. The agriculture industry's focus on sustainable crop protection solutions has driven innovation in fluorinated active ingredients, with this compound's structural features meeting critical requirements for environmental compatibility and efficacy. Analytical methods like HPLC and LC-MS are essential for characterizing its purity, a frequent topic in scientific forums discussing CAS No. 2248295-96-5 quality control.

The synthesis of 5-(difluoromethyl)-2-(piperidin-1-yl)benzoic acid typically involves palladium-catalyzed coupling reactions, reflecting broader industry shifts toward green chemistry principles. This resonates with researchers searching for eco-friendly synthetic routes to fluorinated compounds. Patent literature suggests its utility in creating protease inhibitors, connecting it to hot topics like antiviral drug development – particularly relevant post-pandemic. The compound's logP value and hydrogen bond acceptors make it a frequent subject in QSAR modeling discussions.

Storage recommendations for CAS No. 2248295-96-5 emphasize protection from moisture, addressing common compound stability concerns raised in research chemical forums. Its crystalline form under standard conditions facilitates handling in high-throughput screening environments. Recent publications highlight its role in developing allosteric modulators, tapping into the pharmaceutical industry's growing interest in non-orthosteric drug targets. The benzoic acid scaffold provides multiple sites for structural modification, enabling diverse derivative libraries.

Analytical challenges associated with 5-(difluoromethyl)-2-(piperidin-1-yl)benzoic acid, such as 19F NMR interpretation, are frequently discussed in spectroscopy communities. The compound's hydrogen bonding capacity makes it particularly interesting for cocrystal engineering studies, an emerging area in materials science. Regulatory databases show no significant restrictions, positioning it favorably compared to other fluorinated compounds facing increased scrutiny. Its thermal stability profile meets requirements for industrial-scale processes, a key consideration for manufacturers.

Emerging applications of CAS No. 2248295-96-5 include its use in metal-organic frameworks (MOFs) for gas storage, connecting to clean energy research trends. The piperidine nitrogen serves as a coordination site, while the carboxylic acid group enables network formation. This dual functionality explains its growing presence in materials science literature. Computational chemistry studies frequently cite this compound when benchmarking DFT methods for fluorinated systems, addressing a common need in molecular modeling communities.